![molecular formula C6H2F4IN B1442162 2-Fluoro-4-iodo-6-(trifluoromethyl)pyridine CAS No. 957345-37-8](/img/structure/B1442162.png)
2-Fluoro-4-iodo-6-(trifluoromethyl)pyridine
Overview
Description
2-Fluoro-4-(trifluoromethyl)pyridine acts as a reactant in the preparation of aminopyridines through amination reactions. It is also used as a catalytic ligand for regioselective preparation of tetramethylbiphenyls through aerobic oxidative coupling of xylene catalyzed by palladium .
Synthesis Analysis
Trifluoromethylpyridine (TFMP) and its intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds. The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block .Molecular Structure Analysis
Trifluoromethylpyridine (TFMP) contains three fluorine atoms, a methyl group (a unit made of a hydrogen atom and three carbon atoms), and a ring-shaped carbon-containing structure known as pyridine . The molecular weight of 2-Fluoro-4-(trifluoromethyl)pyridine is 165.09 .Chemical Reactions Analysis
2-Fluoro-4-(trifluoromethyl)pyridine acts as a reactant in the preparation of aminopyridines through amination reactions. It is also used as a catalytic ligand for regioselective preparation of tetramethylbiphenyls through aerobic oxidative coupling of xylene catalyzed by palladium .Physical And Chemical Properties Analysis
Trifluoromethylpyridine (TFMP) derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds .Scientific Research Applications
Halogen Exchange in Pyridines
2-Fluoro-4-iodo-6-(trifluoromethyl)pyridine can be synthesized through a process called halogen exchange. In a study, 2-chloro-6-(trifluoromethyl)pyridine was treated with lithium diisopropylamide and iodine, leading to its conversion into a 3-iodo derivative, which could be isomerized to form this compound. This method demonstrates the potential of halogen shuffling in pyridines for creating various derivatives for further chemical manipulations (Mongin et al., 1998).
Selective Fluorination Techniques
Selective fluorination of pyridine derivatives, including 2-fluoro-derivatives, is achievable using elemental fluorine–iodine mixtures. This method produces systems that function like sources of both iodonium and fluoride ions, suggesting a pathway for the fluorination of heterocyclic derivatives (Chambers et al., 1999).
Displacement Reactions for Trifluoromethyl Substitution
2-Iodopyridines can be converted into 2-(trifluoromethyl)pyridines by displacing iodide with (trifluormethyl)copper generated in situ. This method extends to the pyridine series and demonstrates an efficient approach for introducing trifluoromethyl groups into pyridine derivatives (Cottet & Schlosser, 2002).
Synthesis of Multielement-Substituted Pyridines
Multielement-substituted pyridines, like 3-fluoro-5-iodo-2-(methylthio)-6-(trimethylsilyl)isonicotinonitrile, have been synthesized using regioselective installation of functional groups. This study highlights novel methodologies for creating diverse pyridine derivatives with various substitutions (Kieseritzky & Lindström, 2010).
Development of Radiotracers
The development of 6-[18F]fluoro-A-85380, a radiotracer synthesized from a this compound derivative, demonstrates the application of these compounds in medical imaging, particularly in studying brain nicotinic acetylcholine receptors (Scheffel et al., 1998).
Fluorinated Pyridine Derivatives in Nerve Agent Treatment
Research on the quaternization of F- and CF3-substituted pyridines, including 2-fluoropyridine, highlights their potential use in treatments for nerve agent poisoning. This demonstrates the applicability of fluorinated pyridine derivatives in medical countermeasures (Timperley et al., 2005).
Synthesis of Polysubstituted and Fused Pyridines
The synthesis of polysubstituted pyridines, including 2-fluoro-derivatives, through one-pot Michael addition and other reactions, showcases the versatility of these compounds in creating complex molecular architectures (Song et al., 2016).
Mechanism of Action
Target of Action
2-Fluoro-4-iodo-6-(trifluoromethyl)pyridine primarily targets the Suzuki–Miyaura cross-coupling reaction . This reaction is a widely applied transition metal catalyzed carbon–carbon bond-forming reaction .
Mode of Action
The compound acts as a reactant in the preparation of aminopyridines through amination reactions . It is also used as a catalytic ligand for regioselective preparation of tetramethylbiphenyls through aerobic oxidative coupling of xylene catalyzed by palladium .
Biochemical Pathways
The biochemical pathways affected by this compound are primarily those involved in the Suzuki–Miyaura cross-coupling reaction . This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .
Pharmacokinetics
Its solubility in water, alcohol, acetonitrile, and n,n-dimethylformamide suggests that it may have good absorption and distribution properties
Result of Action
The result of the action of this compound is the formation of aminopyridines and tetramethylbiphenyls . These compounds have various applications in the chemical industry.
Action Environment
The action of this compound can be influenced by environmental factors such as temperature and the presence of other chemicals . For example, it has a moderate fire hazard when exposed to heat or flame . It is also incompatible with oxidizing agents and bases .
Safety and Hazards
2-Fluoro-4-(trifluoromethyl)pyridine is a moderate fire hazard when exposed to heat or flame. Its vapor forms an explosive mixture with air. Moderate explosion hazard when exposed to heat or flame. Vapor may travel a considerable distance to the source of ignition. Heating may cause expansion or decomposition leading to violent rupture of containers .
Future Directions
Biochemical Analysis
Biochemical Properties
2-Fluoro-4-iodo-6-(trifluoromethyl)pyridine plays a crucial role in biochemical reactions, particularly in the synthesis of aminopyridines through amination reactions . It acts as a catalytic ligand for regioselective preparation of tetramethylbiphenyls via aerobic oxidative coupling of xylene catalyzed by palladium . The compound interacts with enzymes and proteins involved in these reactions, facilitating the formation of desired products with high specificity and efficiency.
Cellular Effects
This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. Its interaction with cellular proteins and enzymes can modulate their activity, leading to changes in cell function. For instance, the compound’s ability to act as a catalytic ligand suggests its potential impact on cellular oxidative processes . Detailed studies on its specific cellular effects are still needed to fully understand its role in cellular biology.
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It can inhibit or activate enzymes, depending on the context of the reaction. The compound’s unique structure allows it to form stable complexes with metal catalysts, enhancing the efficiency of catalytic processes . Additionally, its fluorinated and iodinated groups contribute to its reactivity and specificity in biochemical reactions.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under specific conditions, but its reactivity may decrease over extended periods . Understanding these temporal effects is essential for optimizing its use in biochemical experiments.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects on cellular processes, while higher doses could lead to toxic or adverse effects. Detailed studies on dosage thresholds and toxicity are necessary to determine safe and effective usage levels .
Metabolic Pathways
This compound is involved in specific metabolic pathways, interacting with enzymes and cofactors that facilitate its transformation and utilization. Its role in the preparation of aminopyridines and catalytic processes highlights its involvement in metabolic flux and metabolite levels
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions influence its localization and accumulation, affecting its overall activity and function . Understanding the transport mechanisms is crucial for optimizing its delivery and efficacy in biochemical applications.
Subcellular Localization
The subcellular localization of this compound is determined by targeting signals and post-translational modifications that direct it to specific compartments or organelles. Its activity and function can vary depending on its localization within the cell . Detailed studies on its subcellular distribution are essential for understanding its precise role in cellular processes.
Properties
IUPAC Name |
2-fluoro-4-iodo-6-(trifluoromethyl)pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2F4IN/c7-5-2-3(11)1-4(12-5)6(8,9)10/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCDJZXRRHMOHBL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(N=C1C(F)(F)F)F)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2F4IN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30697225 | |
Record name | 2-Fluoro-4-iodo-6-(trifluoromethyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30697225 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.98 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
957345-37-8 | |
Record name | 2-Fluoro-4-iodo-6-(trifluoromethyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30697225 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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